Cas no 66655-67-2 (3,4-Dihydroquinazolin-2(1H)-one)

• Product Name: 3,4-Dihydroquinazolin-2(1H)-one
• CAS No: 66655-67-2
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD03425132
• CID: 1090533
• PubChem ID: 12360756
• Update Time: 2025-04-20

3,4-Dihydroquinazolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydroquinazolin-2(1H)-one
• 3,4-dihydro-1H-quinazolin-2-one
• 3,4-Dihydro-2(1H)-quinazolinone
• 1,2,3,4-tetrahydroquinazolin-2-one
• 2(1H)-Quinazolinone, 3,4-dihydro-
• AK143293
• dihydroquinazolone
• dihydroquinazolinone
• dihydro-quinazolinone
• d1Hydro-quinazolinone
• 3,4-dihydroquinazolin-2-ol
• CTOUNZIAEBIWAW-UHFFFAOYSA-N
• 2076AJ
• 1,2,3,4-tetrahydro-quinazolin-2-on
• FCH1410632

• MDL： MFCD03425132
• Inchi： 1S/C8H8N2O/c11-8-9-5-6-3-1-2-4-7(6)10-8/h1-4H,5H2,(H2,9,10,11)
• InChI Key： CTOUNZIAEBIWAW-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CC=CC=2CN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 170
• XLogP3: 0.9
• Topological Polar Surface Area: 41.1

Experimental Properties

• Density: 1.19
• Melting Point: 241-242 ºC
• Boiling Point: 257 ºC
• Flash Point: 120 ºC

3,4-Dihydroquinazolin-2(1H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines